N-[3-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide

• IUPAC Name: N-[3-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide
• InChI: InChI=1S/C16H17N3O/c1-2-16(20)17-13-7-5-6-12(10-13)14-11-19-9-4-3-8-15(19)18-14/h2,5-7,10-11H,1,3-4,8-9H2,(H,17,20)
• InChI Key: DXTPQVBLYWMBOY-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CC=CC(=C1)C2=CN3CCCCC3=N2
• Molecular Formula: C16H17N3O
• Molecular Weight: 267.33 g/mol

Description

The compound is a derivative of tetrahydroimidazo[1,2-a]pyridine. Tetrahydroimidazo[1,2-a]pyridine derivatives are known to exhibit a wide variety of biological activities.

Synthesis Analysis

Tetrahydroimidazo[1,2-a]pyridine derivatives can be synthesized using various methods. For instance, one method involves the condensation of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide with aromatic aldehydes.

Molecular Structure Analysis

The molecular structure of similar compounds can be analyzed using techniques like IR spectroscopy and NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can be complex and depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be determined using various analytical techniques. For example, IR and NMR spectroscopy can provide information about the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of these compounds can vary widely depending on their specific structure and the biological system they interact with. Some tetrahydroimidazo[1,2-a]pyridine derivatives have shown antimicrobial, antioxidant, and anticancer activity.

Safety and Hazards

Some tetrahydroimidazo[1,2-a]pyridine derivatives are classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3 Target Organs Respiratory system.

Future Directions

The future research directions could involve the design and synthesis of new derivatives with improved biological activity and safety profile. The development of new synthetic methods could also be a focus of future research.